Cas no 6563-46-8 (9H-Xanthen-9-one,2,3,4-trimethoxy-)

• Product Name: 9H-Xanthen-9-one,2,3,4-trimethoxy-
• CAS No: 6563-46-8
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 526889
• PubChem ID: 3083968
• Update Time: 2025-04-19

9H-Xanthen-9-one,2,3,4-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one,2,3,4-trimethoxy-
• 2,3,4-trimethoxyxanthen-9-one
• 2,3,4-Trimethoxyxanthone
• 6563-46-8
• 9H-Xanthen-9-one, 2,3,4-trimethoxy-
• DTXSID20215876
• SCHEMBL22426441

• Inchi： 1S/C16H14O5/c1-18-12-8-10-13(17)9-6-4-5-7-11(9)21-14(10)16(20-3)15(12)19-2/h4-8H,1-3H3
• InChI Key： OHMRDPMUVLOBRY-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2C=C(C(=C(C1=2)OC)OC)OC)=O

Computed Properties

• Exact Mass: 286.08412
• Monoisotopic Mass: 286.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.268
• Boiling Point: 456.6°C at 760 mmHg
• Flash Point: 204.5°C
• Refractive Index: 1.584
• PSA: 53.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones